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A comprehensive review of the long-term bond durability of Panavia resin cements against

leading competitors, supported by experimental data from in-vitro studies. This guide provides

researchers, scientists, and drug development professionals with a detailed comparison of

shear and micro-tensile bond strengths, as well as microleakage data, to inform material

selection in dental and biomedical applications.

The Panavia line of dental cements, developed by Kuraray Noritake Dental Inc., has long been

recognized for its reliable bond strength.[1] This guide synthesizes data from multiple studies to

provide an objective comparison of the long-term performance of various Panavia formulations,

including Panavia V5 and Panavia F2.0, against other commercially available resin cements

such as Multilink Automix, RelyX Unicem, and RelyX Ultimate.

Comparative Bond Strength Data
The following tables summarize the shear bond strength (SBS) and micro-tensile bond strength

(μTBS) of Panavia cements and their competitors on various substrates. These studies often

employ artificial aging techniques like thermocycling to simulate the long-term degradation of

the bond in an oral environment.

Table 1: Shear Bond Strength (SBS) to Dentin
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Cement
System

Substrate
Aging
Protocol

Mean SBS
(MPa)

Standard
Deviation
(SD)

Source

Panavia V5
Human

Dentin

24h water

storage at

37°C

17.1 5 [2]

Multilink

Automix

Human

Dentin

24h water

storage at

37°C

13.7 7 [2]

NX3
Human

Dentin

24h water

storage at

37°C

~10 - [2]

RelyX

Ultimate

Human

Dentin

24h water

storage at

37°C

~10 - [2]

Panavia V5
Human

Dentin

24h water

storage at

37°C

18.0 4.2 [3]

RelyX

Universal

Human

Dentin

24h water

storage at

37°C

18.2 3.3 [3]

Panavia V5
Human

Dentin

3000

thermocycles

Highest bond

strength
- [2][4]

Multilink

Automix

Human

Dentin

3000

thermocycles

Lower than

Panavia V5
- [2][4]

RelyX

Ultimate

Human

Dentin

3000

thermocycles

Lower than

Panavia V5
- [2][4]

G-CEM

LinkForce

Human

Dentin

3000

thermocycles

Lower than

Panavia V5
- [4]

Variolink

Esthetic DC

Human

Dentin

3000

thermocycles

Lower than

Panavia V5
- [4]
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Panavia 21
Human

Dentin

No

thermocycling
13.4 - 14.9 - [5]

Panavia 21
Human

Dentin

Thermocyclin

g
11.1 - 11.3 - [5]

RelyX

Unicem

Human

Dentin

No

thermocycling
9.9 - [5]

RelyX

Unicem

Human

Dentin

Thermocyclin

g
8.6 - [5]

Multilink
Human

Dentin

No

thermocycling
12.4 - [5]

Multilink
Human

Dentin

Thermocyclin

g
10.3 - [5]

Table 2: Micro-Tensile Bond Strength (μTBS) to Dentin
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Cement
System

Dentin Region Storage Time
Mean μTBS
(MPa)

Source

Panavia F2.0 Superficial 24 hours
Higher than

Multilink Sprint
[6]

Multilink Sprint Superficial 24 hours
Lower than

Panavia F2.0
[6]

Panavia F2.0 Deep 24 hours
Higher than

Multilink Sprint
[6]

Multilink Sprint Deep 24 hours
Lower than

Panavia F2.0
[6]

Panavia F2.0 Cervical 24 hours
Higher than

Panavia F2.0
[6]

Multilink Sprint Cervical 24 hours
Lower than

Panavia F2.0
[6]

Panavia F2.0 All regions 6 months

No significant

difference from

24h

[6]

Multilink Sprint All regions 6 months

No significant

difference from

24h

[6]

Table 3: Shear Bond Strength (SBS) to Zirconia
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Cement
System

Surface
Treatment

Aging
Protocol

Mean SBS
(MPa)

Standard
Deviation
(SD)

Source

Panavia V5 Primed
24h water

storage

Significantly

higher than

unprimed

- [7]

Panavia V5 Primed
10,000

thermocycles

Insignificant

decrease
- [7]

Multilink

Automix
Primed

24h water

storage

Significantly

higher than

unprimed

- [7]

Multilink

Automix
Primed

10,000

thermocycles

Significant

decrease
- [7]

RelyX

Ultimate
Primed

24h water

storage

Significantly

higher than

unprimed

- [7]

RelyX

Ultimate
Primed

10,000

thermocycles

Significant

decrease
- [7]

Panavia SA

Universal

Air-particle

abraded

10,000

thermocycles
8.64 1.78 [8]

Panavia V5

(control)

Air-particle

abraded +

Primer

10,000

thermocycles
9.59 1.55 [8]

TheraCem
Air-particle

abraded

10,000

thermocycles
9.05 2.64 [8]

SpeedCem

2.0

Air-particle

abraded

10,000

thermocycles
8.54 1.92 [8]

RelyX

Unicem 2

Air-particle

abraded

10,000

thermocycles
7.60 1.26 [8]
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PermaCem

2.0

Air-particle

abraded

10,000

thermocycles
7.59 1.10 [8]

Table 4: Shear Bond Strength (SBS) to Lithium Disilicate (e.max CAD)

Cement System Aging Protocol Mean SBS (MPa) Source

Panavia V5 24h water storage
Not statistically

different from others
[9]

Panavia V5 5,000 thermocycles
Statistically lower than

NX3/XTR
[9]

NX3 24h water storage
Not statistically

different from others
[9]

NX3 5,000 thermocycles

No statistical

difference from

Multilink

[9]

Multilink Automix NG 24h water storage
Not statistically

different from others
[9]

Multilink Automix NG 5,000 thermocycles
No statistical

difference from NX3
[9]

Table 5: Micro-Shear Bond Strength (μSBS) to CAD/CAM Co-Cr Alloy

Cement
System

Alloy Type
Mean μSBS
(MPa)

Standard
Deviation (SD)

Source

Panavia F2.0 CAD/CAM 14.72 4.80 [10]

RelyX Unicem CAD/CAM 12.28 3.94 [10]

Duo-Link CAD/CAM 10.13 3.71 [10]

Table 6: Micro-Shear Bond Strength (μSBS) to Commercially Pure Titanium (Cp Ti)
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Cement
System

Aging Protocol
Mean μSBS
(MPa)

Standard
Deviation (SD)

Source

Panavia F2.0
24h water

storage
24.09 7.08 [11]

Panavia F2.0
5000

thermocycles

Significant

decrease
- [11]

RelyX U200
24h water

storage

Not significantly

different from

Panavia F2.0

- [11]

RelyX U200
5000

thermocycles

Significant

decrease
- [11]

Panavia SA

Luting Plus

24h water

storage

Lower than

Panavia F2.0
- [11]

Panavia SA

Luting Plus

5000

thermocycles

Significant

decrease
- [11]

Microleakage Performance
A study on metal-ceramic restorations found that Panavia F2.0 exhibited the least

microleakage compared to Fuji Plus, G-Cem, and Fleck cements in both closed and open

margin scenarios.[12][13] In closed margins, the microleakage for Panavia F2.0 was 0.18 mm,

while in open margins it was 0.64 mm.[12][13]

Experimental Protocols
The bond strength of dental cements is evaluated through various in-vitro tests, with shear

bond strength and micro-tensile bond strength being the most common. The following sections

detail the typical methodologies employed in these studies.

Shear Bond Strength (SBS) Testing
The Ultradent Shear Bond Strength Test is a common method used to determine the adhesive

strength of a cement to a substrate.
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Substrate Preparation:

Human Dentin: Extracted human molars are embedded in acrylic resin discs and the surface

is ground, typically with 600-grit SiC paper, to expose a flat dentin surface.

Zirconia: Zirconia blocks are cut, ground flat, sintered, and then sandblasted with aluminum

oxide particles (e.g., 50 µm).[7] A ceramic primer is often applied.

Lithium Disilicate: Specimens are prepared similarly to zirconia but are etched with

hydrofluoric acid instead of sandblasting, followed by the application of a primer.[14]

Metal Alloys: Metal blocks (e.g., Co-Cr, Titanium) are prepared, and the surface is often

airborne-particle abraded with aluminum oxide.[10][11]

Bonding Procedure:

A piece of adhesive tape with a standardized circular hole (e.g., 3 mm diameter) is placed on

the prepared substrate to define the bonding area.

The respective primer and cement are applied to the substrate according to the

manufacturer's instructions.

A stainless steel disc or a composite resin cylinder is placed on top of the cement.[8]

A constant load (e.g., 100 g) is applied, and the cement is allowed to cure (self-cure, light-

cure, or dual-cure).

Aging:

Specimens are typically stored in water at 37°C for 24 hours for initial bond strength

measurement.

For long-term durability assessment, specimens undergo thermocycling, which involves

alternating between cold and hot water baths (e.g., 5°C and 55°C) for a specified number of

cycles (e.g., 3,000, 5,000, or 10,000 cycles).[2][4][8][9][11]

Testing:
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The bonded assembly is mounted on a universal testing machine.

A shear force is applied to the base of the disc/cylinder at a constant crosshead speed (e.g.,

1 mm/min) until debonding occurs.

The force at failure is recorded and the shear bond strength is calculated in megapascals

(MPa).

Micro-Tensile Bond Strength (μTBS) Testing
This method is used to assess the bond strength to different regions of a tooth.

Specimen Preparation:

Resin cement is applied to the dentin surface, and a block of composite resin is luted onto it.

[6]

The bonded tooth is stored for a specified period (e.g., 24 hours or 6 months).[6]

The tooth is then sectioned into sticks with a small cross-sectional area (e.g., 1 mm²).[6]

Testing:

The sticks are attached to a testing machine and subjected to a tensile force at a constant

crosshead speed (e.g., 1 mm/min) until fracture.[6]

The force at fracture is used to calculate the micro-tensile bond strength.

Visualizing Experimental Workflows
The following diagrams illustrate the typical workflows for shear bond strength and micro-

tensile bond strength testing.
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Substrate Preparation Bonding Procedure Aging Testing

Start Embed Tooth/Material
in Acrylic Resin

Grind Surface
(e.g., 600-grit SiC)

Surface Treatment
(e.g., Sandblast, Etch)

Apply Tape with
Punched Hole Apply Primer Apply Cement Place Disc/Cylinder Cure Cement Store in Water

(37°C, 24h)
Thermocycle

(e.g., 5°C-55°C)
Mount in

Testing Machine
Apply Shear Force
(e.g., 1 mm/min) Record Failure Load Calculate SBS (MPa) End

Click to download full resolution via product page

Caption: Shear Bond Strength (SBS) Experimental Workflow.

Specimen Preparation Aging Sectioning Testing

Start Prepare Tooth
(Expose Dentin) Apply Cement Lute Composite Block Store Specimen

(e.g., 24h or 6 months)
Section into Sticks

(e.g., 1 mm²)
Attach Stick to

Testing Machine
Apply Tensile Force

(e.g., 1 mm/min) Record Failure Load Calculate μTBS (MPa) End

Click to download full resolution via product page

Caption: Micro-Tensile Bond Strength (μTBS) Experimental Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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